2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole

• IUPAC Name: 2-cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole
• InChI: InChI=1S/C21H23N3O/c1-25-18-10-6-15(7-11-18)12-23-13-17(14-23)24-20-5-3-2-4-19(20)22-21(24)16-8-9-16/h2-7,10-11,16-17H,8-9,12-14H2,1H3
• InChI Key: KNXMNKSDQPQFKZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CC(C2)N3C4=CC=CC=C4N=C3C5CC5
• Molecular Formula: C21H23N3O
• Molecular Weight: 333.4 g/mol

Description

2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various fields of study, including medicinal chemistry, pharmacology, and neuroscience. In

Mechanism of Action

The mechanism of action of 2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole is not fully understood. However, it has been shown to have an affinity for various receptors and enzymes in the body, including the serotonin transporter, dopamine transporter, and monoamine oxidase. This compound may also have an effect on the GABAergic system in the brain.
Biochemical and Physiological Effects:
2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole has been shown to have various biochemical and physiological effects in the body. In pharmacology studies, it has been shown to inhibit the reuptake of serotonin and dopamine, leading to increased levels of these neurotransmitters in the brain. This compound may also have an effect on the GABAergic system, leading to anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole in lab experiments include its high purity and yield, as well as its potential for use in various fields of scientific research. However, the limitations of this compound include its limited availability and high cost, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole. One direction is the continued study of its potential use as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is the study of its effects on various receptors and enzymes in the body, as well as its potential use in the treatment of depression and anxiety disorders. Additionally, the synthesis method for this compound may be further optimized to increase yield and reduce cost.

Synthesis Methods

The synthesis of 2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole involves several steps, including the reaction of 4-Methoxybenzylamine with 3-Bromopropionic acid to form 1-(4-Methoxybenzyl)azetidin-3-one. This intermediate is then reacted with 2-Cyclopropyl-1H-benzimidazole-7-carboxylic acid to form the final product. The synthesis method has been optimized to produce high yields and purity of the compound.

Scientific Research Applications

2-Cyclopropyl-1-[1-[(4-methoxyphenyl)methyl]azetidin-3-yl]benzimidazole has been studied for its potential use in various fields of scientific research. In medicinal chemistry, this compound has shown promise as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In pharmacology, it has been studied for its effects on various receptors and enzymes in the body. In neuroscience, it has been studied for its potential use in the treatment of depression and anxiety disorders.